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Introduction

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaCsH4Os:4H20) is a well-known
piezoelectric and ferroelectric material. Its unique electrical properties are intrinsically linked to
its crystal structure. X-ray diffraction (XRD) is a powerful non-destructive technique used to
analyze the crystallographic structure, phase, and other structural properties of materials. This
application note provides a detailed protocol for the characterization of Rochelle salt using
XRD, which is crucial for quality control, phase transition studies, and understanding its
structure-property relationships in various applications, including pharmaceuticals and
electronics.

Rochelle salt exhibits a complex crystal structure that undergoes temperature-dependent
phase transitions. At room temperature, it is in a ferroelectric phase, which is bracketed by two
Curie points at 255 K (-18°C) and 297 K (24°C).[1][2] Below 255 K and above 297 K, it
transitions into a paraelectric phase.[1][2][3] These phase transitions involve subtle changes in
the crystal lattice, which can be effectively monitored using XRD.
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Key Applications of XRD in Rochelle Salt Characterization:

Phase Identification: Confirming the crystalline phase of Rochelle salt and identifying any
impurities.

o Crystal Structure Analysis: Determining the lattice parameters, space group, and atomic
coordinates.

e Phase Transition Studies: Investigating the structural changes that occur during the
ferroelectric to paraelectric phase transitions by performing temperature-dependent XRD
measurements.

o Crystallinity Assessment: Evaluating the degree of crystallinity of a sample.

» Particle Size and Strain Analysis: Estimating crystallite size and lattice strain from peak
broadening.

Experimental Protocols

This section details the methodologies for sample preparation and XRD data acquisition for
both powder and single-crystal Rochelle salt.

Sample Preparation

a) Synthesis of Rochelle Salt Crystals:
Rochelle salt crystals can be grown from a saturated aqueous solution.[1]

o Materials: Cream of tartar (potassium bitartrate), sodium carbonate (soda ash), and distilled
water.

e Procedure:
o Prepare a saturated solution of cream of tartar in hot distilled water.

o Slowly add sodium carbonate to the solution until effervescence ceases. This indicates the
neutralization of the tartaric acid.
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o Filter the hot solution to remove any impurities.

o Allow the solution to cool slowly and evaporate at room temperature. Large, transparent
crystals of Rochelle salt will form over time.

o Carefully remove the crystals from the solution and dry them with a lint-free cloth.
b) Preparation for Powder XRD (PXRD):

o Take a well-formed Rochelle salt crystal and gently grind it into a fine, homogeneous
powder using an agate mortar and pestle.

e The fine powder is then mounted onto a sample holder. Ensure a flat, smooth surface for the
analysis to minimize preferred orientation effects.

c) Preparation for Single-Crystal XRD:

» Select a small, high-quality single crystal (typically < 0.5 mm in all dimensions) with well-
defined faces and no visible defects.

e Mount the crystal on a goniometer head using a suitable adhesive or oil.

XRD Data Acquisition

a) Powder X-ray Diffraction (PXRD):

Instrument: A standard powder diffractometer (e.g., Rigaku SmartLab).[4]
« X-ray Source: Cu Ka radiation (A = 1.5406 A).[4]

 Voltage and Current: 30 kV and 15 mA.[4]

e Scan Range (26): 10° to 50°.[4]

e Scan Speed: 5°/min.[4]

o Step Size: 0.02°.[4]

e Temperature: Room temperature.
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b) Single-Crystal X-ray Diffraction:

e Instrument: A single-crystal diffractometer (e.g., Oxford Diffraction Gemini R Ultra with a
Ruby CCD detector).[1]

 X-ray Source: Mo Ka radiation (A = 0.71073 A).[1]

o Temperature Control: A temperature control device (e.g., a cryostream) is essential for
studying phase transitions. Data can be collected at various temperatures, for instance, from
308 K down to 100 K, to observe the paraelectric-ferroelectric-paraelectric phase transitions.

[1]3]

» Data Collection Strategy: A series of diffraction frames are collected by rotating the crystal
through different angles. The collection strategy should be optimized to ensure complete

data coverage and redundancy.

Data Presentation

The quantitative data obtained from the XRD analysis of Rochelle salt at room temperature is
summarized in the table below.

Table 1: Powder XRD Data for Rochelle Salt at Room Temperature
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26 (°) d-spacing (A) (hkI)
16.41 5.397 (210)
19.72 4.498 (220)
20.96 4.235 (211)
23.81 3.734 (031)
24.42 3.642 (221)
27.60 3.229 (231)
28.12 3.171 (002)
29.71 3.004 (321)
32.83 2.726 (410)
35.62 2.518 (132)
39.63 2.272 (440)
44.92 2.016 (113)

Data sourced from IRJET, Vol. 9, Issue 5, May 2022.[4]

Crystal System: Orthorhombic[4] Space Group: P21212[4] Lattice Parameters:[4]
e a=11.7859 A

e b=14.1972 A

e cC=6.1875A

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the characterization of Rochelle
salt using XRD.
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Caption: Experimental workflow for XRD characterization of Rochelle salt.
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Caption: Logical relationship in Rochelle salt characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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